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Compound of Interest

Compound Name: 5-Butyldihydrofuran-2(3H)-one-d7

Cat. No.: B12378815

Technical Guide: 5-Butyldihydrofuran-2(3H)-one-d7

Audience: Researchers, scientists, and drug development professionals.

Subject: An in-depth overview of the physicochemical properties and analytical applications of
5-Butyldihydrofuran-2(3H)-one-d7 as a deuterated internal standard.

Introduction

5-Butyldihydrofuran-2(3H)-one-d7 (y-Octalactone-d7) is the deuterated isotopologue of 5-
Butyldihydrofuran-2(3H)-one, a compound commonly known as y-Octalactone. y-Octalactone is
a volatile organic compound and aroma constituent found in various fruits like peaches and
coconuts, as well as in dairy products and spirits.[1][2] Due to its distinct sensory properties,
the precise quantification of y-Octalactone is critical in the food, beverage, and fragrance
industries.

The primary application of 5-Butyldihydrofuran-2(3H)-one-d7 is as an internal standard (IS)
for quantitative analysis using mass spectrometry-based techniques, such as Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS). The incorporation of seven deuterium atoms creates a stable, mass-shifted version of
the analyte that co-elutes chromatographically but is clearly distinguishable by its mass-to-
charge ratio (m/z). This allows for the accurate correction of matrix effects and variations in
sample preparation and instrument response, which is a cornerstone of robust analytical
methods.[3][4]
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Physicochemical Properties

The physicochemical properties of 5-Butyldihydrofuran-2(3H)-one-d7 are presumed to be

nearly identical to its non-deuterated (protio) analogue, y-Octalactone, with the exception of a

higher molecular weight due to the presence of seven deuterium atoms. The data presented

below is for y-Octalactone unless otherwise specified.

Table 1: Physicochemical Data Summary

Property Value Source

IUPAC Name 5-(butyl-d7)oxolan-2-one
y-Octalactone-d7, 4-

Synonyms

Octanolide-d7

Molecular Formula CsH7D70:2
Molecular Weight 149.24 g/mol Calculated
Protio Formula CsH1402 [1][5][6]
Protio Mol. Weight 142.20 g/mol [11[5]
Physical State Clear, oily liquid [21[7]
Boiling Point 234 °C at 760 mm Hg [1][5]
Density 0.970 - 0.981 g/mL at 25 °C [11121171
Flash Point >110 °C (>230 °F) 121151181
Solubility Insoluble in wf';lter; Soluble in 78]
ethanol and oils.
Refractive Index 1.443 - 1.447 at 20 °C [1]
Odor Profile Fruity, coconut-like [2]

Analytical Application & Experimental Protocol

The principal use of 5-Butyldihydrofuran-2(3H)-one-d7 is in Stable Isotope Dilution Assays

(SIDA). The following is a representative protocol for the quantification of y-Octalactone in a
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liquid matrix (e.g., wine, fruit juice) using GC-MS.

Materials and Reagents

e Analyte Stock Solution: y-Octalactone (protio) standard, 1 mg/mL in ethanol.

Internal Standard Stock Solution: 5-Butyldihydrofuran-2(3H)-one-d7, 1 mg/mL in ethanol.

Working Calibration Standards: Serial dilutions of the analyte stock solution in a
representative blank matrix, each spiked with a constant concentration of the internal
standard working solution.

Extraction Solvent: Dichloromethane or other suitable organic solvent.
Drying Agent: Anhydrous sodium sulfate.

Sample Vials: 2 mL amber glass vials with PTFE-lined caps.

Sample Preparation and Extraction

o Sample Spiking: To a 10 mL aliquot of the sample, add a precise volume (e.g., 50 pL) of the
5-Butyldihydrofuran-2(3H)-one-d7 internal standard working solution. Vortex briefly to mix.

Liquid-Liquid Extraction: Add 5 mL of dichloromethane to the sample. Cap and vortex
vigorously for 2 minutes.

Phase Separation: Centrifuge the sample at 3,000 x g for 10 minutes to achieve complete
separation of the organic and aqueous layers.

Collection: Carefully transfer the lower organic layer to a clean glass tube containing
anhydrous sodium sulfate.

Concentration: Gently evaporate the solvent under a stream of nitrogen gas to a final volume
of approximately 100 pL.

Transfer: Transfer the concentrated extract to a 2 mL amber autosampler vial for analysis.

GC-MS Instrumentation and Conditions
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e Gas Chromatograph: Agilent GC equipped with a mass selective detector (MSD).
e Column: DB-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.
e Injection Volume: 1 L, splitless mode.

e Oven Program: Initial temperature of 50°C, hold for 2 min, ramp to 250°C at 10°C/min, hold
for 5 min.

o MSD Conditions: Electron lonization (El) at 70 eV.
e Acquisition Mode: Selected lon Monitoring (SIM).
o Quantifier lon for y-Octalactone:m/z 85

o Quantifier lon for y-Octalactone-d7:m/z 92 (M+7)

Data Analysis

o Calibration Curve: Generate a calibration curve by plotting the peak area ratio (Area of
analyte / Area of IS) against the concentration of the analyte for each calibration standard.

o Quantification: Calculate the peak area ratio for the unknown samples and determine their
concentration using the linear regression equation derived from the calibration curve.

Visualizations
Logical Relationship in Mass Spectrometry

The diagram below illustrates the fundamental principle of using a deuterated internal standard
in mass spectrometry. The analyte and the standard are chemically identical, leading to the
same retention time, but their mass difference allows for distinct detection.
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Caption: Analyte and Internal Standard Relationship.

Experimental Workflow for Quantification

This workflow diagram outlines the major steps in a Stable Isotope Dilution Assay (SIDA) from

sample preparation to final data analysis.
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Caption: Workflow for SIDA Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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